Cas no 6068-99-1 (phosphorodichloridous acid pentyl ester)

phosphorodichloridous acid pentyl ester structure
6068-99-1 structure
Product Name:phosphorodichloridous acid pentyl ester
CAS No:6068-99-1
MF:C5H11Cl2OP
MW:189.020000696182
CID:3037392
PubChem ID:54428070
Update Time:2025-04-21

phosphorodichloridous acid pentyl ester Chemical and Physical Properties

Names and Identifiers

    • phosphorodichloridous acid pentyl ester
    • Dichlor-pentyl-phosphit;pentyl dichlorophosphite;
    • 6068-99-1
    • SCHEMBL459859
    • Inchi: 1S/C5H11Cl2OP/c1-2-3-4-5-8-9(6)7/h2-5H2,1H3
    • InChI Key: WFNOFYSRQYQOOP-UHFFFAOYSA-N
    • SMILES: ClP(OCCCCC)Cl

Computed Properties

  • Exact Mass: 187.99200
  • Monoisotopic Mass: 187.9924574Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 60.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 22.82000
  • LogP: 3.89770
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